Cas no 915923-07-8 (3-(Piperidin-4-yl)propanamide)

• Product Name: 3-(Piperidin-4-yl)propanamide
• CAS No: 915923-07-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD08060049
• CID: 867063
• PubChem ID: 17790756
• Update Time: 2025-11-02

3-(Piperidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)propanamide
• 3-piperidin-4-ylpropanamide
• 4-Piperidinepropanamide
• 3-PIPERIDIN-4-YL-PROPIONAMIDE
• DTXSID40591003
• SCHEMBL1033731
• CHEMBL4586123
• C80035
• EN300-123879
• MFCD08060049
• 3-Piperidin-4-ylpropanamide, AldrichCPR
• 915923-07-8
• MB05160
• AS-59189
• A905327
• CS-0119794
• CHEMBRDG-BB 4017497
• Z963586266
• AKOS011493179
• DB-295572

• MDL： MFCD08060049
• Inchi： 1S/C8H16N2O/c9-8(11)2-1-7-3-5-10-6-4-7/h7,10H,1-6H2,(H2,9,11)
• InChI Key： TZONNMJKAPGHSN-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCNCC1)N

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.28060

3-(Piperidin-4-yl)propanamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Piperidin-4-yl)propanamide

Comprehensive Overview of 3-(Piperidin-4-yl)propanamide (CAS No. 915923-07-8): Properties, Applications, and Market Insights

3-(Piperidin-4-yl)propanamide (CAS No. 915923-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a piperidine core linked to a propanamide moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

The molecular formula of 3-(Piperidin-4-yl)propanamide is C₈H₁₆N₂O, with a molecular weight of 156.23 g/mol. The compound's piperidine ring contributes to its basicity, while the amide functional group enhances its solubility in polar solvents. Researchers often explore derivatives of this compound to improve pharmacokinetic properties, such as bioavailability and metabolic stability. Given its versatility, 3-(Piperidin-4-yl)propanamide is frequently referenced in patents and scientific literature related to central nervous system (CNS) drug development.

One of the most notable applications of 3-(Piperidin-4-yl)propanamide is its role as a building block for small-molecule inhibitors. For instance, it has been investigated in the design of compounds targeting G protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's disease and depression. Additionally, its structural similarity to endogenous neurotransmitters makes it a candidate for modulating dopamine and serotonin pathways. These attributes align with current trends in precision medicine and personalized therapeutics, which dominate modern pharmaceutical research.

From a synthetic chemistry perspective, 3-(Piperidin-4-yl)propanamide is typically prepared via amide coupling reactions involving 4-piperidinepropionic acid and ammonia or amine derivatives. The process often employs catalysts like HATU or EDC to enhance yield and purity. Recent advancements in green chemistry have also explored solvent-free or aqueous-phase syntheses to reduce environmental impact—a topic of growing interest among sustainability-focused researchers.

The market demand for 3-(Piperidin-4-yl)propanamide is driven by its utility in high-throughput screening (HTS) and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) frequently procure this compound for lead optimization studies. According to industry reports, the global market for piperidine-based intermediates is projected to grow at a CAGR of 6.2% from 2023 to 2030, reflecting the compound's expanding role in drug development pipelines.

In terms of safety and handling, 3-(Piperidin-4-yl)propanamide is classified as a non-hazardous substance under standard laboratory conditions. However, proper storage in a cool, dry environment is recommended to maintain stability. Researchers are advised to consult Material Safety Data Sheets (MSDS) for specific handling protocols, especially when scaling up reactions for industrial applications.

Looking ahead, the future of 3-(Piperidin-4-yl)propanamide appears promising, with ongoing studies exploring its potential in neuroprotective agents and anti-inflammatory drugs. As the pharmaceutical industry continues to prioritize targeted therapies, this compound is likely to remain a key player in the development of next-generation therapeutics. Its compatibility with AI-driven drug design platforms further underscores its relevance in the era of digital health innovation.